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Compound of Interest

Compound Name: 5-Phenyl-1H-1,2,4-triazole-3-thiol

Cat. No.: B171666 Get Quote

An In-depth Technical Guide on 5-Phenyl-1H-1,2,4-triazole-3-thiol

Introduction
5-Phenyl-1H-1,2,4-triazole-3-thiol is a heterocyclic organic compound that has garnered

significant interest within the scientific community. As a derivative of the 1,2,4-triazole ring

system, it serves as a crucial pharmacophore—a molecular framework responsible for a drug's

biological activity.[1] The unique structural arrangement of the triazole ring, combined with the

thiol and phenyl functional groups, imparts a diverse range of pharmacological properties.[1][2]

These derivatives are known to exhibit a wide spectrum of biological activities, including

antimicrobial, anticancer, anti-inflammatory, and antioxidant effects.[2][3][4] This broad

bioactivity profile makes 5-phenyl-1H-1,2,4-triazole-3-thiol and its analogues promising lead

compounds in the fields of medicinal chemistry and drug development.[5]

This technical guide provides a comprehensive literature review of 5-Phenyl-1H-1,2,4-triazole-
3-thiol, focusing on its synthesis, physicochemical properties, and key biological activities. It is

intended for researchers, scientists, and professionals in drug development, offering detailed

experimental protocols, tabulated data, and visualizations of relevant chemical and biological

processes.

Physicochemical and Spectroscopic Data
5-Phenyl-1H-1,2,4-triazole-3-thiol, also known by its CAS number 3414-94-6, exists as a

white to cream-colored crystalline powder.[6][7] The compound's structure is characterized by a
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central 1,2,4-triazole ring substituted with a phenyl group at position 5 and a thiol group at

position 3. It can exist in tautomeric equilibrium between the thione and thiol forms.

Property Value Reference

Molecular Formula C₈H₇N₃S [6]

Molecular Weight 177.23 g/mol [6]

CAS Number 3414-94-6 [6]

Appearance
White to cream crystals or

powder
[7]

Melting Point 265-267 °C [6]

Boiling Point 267.8 °C at 760 mmHg [6]

Density 1.39 g/cm³ [6]

Flash Point 115.8 °C [6]

Table 1: Physicochemical Properties of 5-Phenyl-1H-1,2,4-triazole-3-thiol

Spectroscopic analysis is crucial for the structural elucidation of the compound. While data for

the parent compound is distributed across various studies focusing on its derivatives,

characteristic spectral features can be compiled.
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Spectroscopy
Characteristic Peaks /

Signals
Reference

FTIR (cm⁻¹)

~3300-3200 (N-H stretch),

~2600-2550 (S-H stretch),

~1610 (C=N stretch), ~1270

(C=S stretch)

[8][9][10]

¹H NMR (DMSO-d₆, δ ppm)
~12.4-14.0 (s, 1H, SH/NH),

~7.4-8.0 (m, 5H, Aromatic-H)
[9][11]

¹³C NMR (DMSO-d₆, δ ppm)

~160-170 (Triazole C3), ~145-

155 (Triazole C5), ~125-135

(Aromatic Carbons)

[8]

Table 2: Spectroscopic Data for 5-Phenyl-1H-1,2,4-triazole-3-thiol and its Derivatives

Synthesis of 5-Phenyl-1H-1,2,4-triazole-3-thiol
The synthesis of 5-phenyl-1H-1,2,4-triazole-3-thiol is most commonly achieved through the

base-catalyzed intramolecular cyclization of 1-benzoylthiosemicarbazide.[2] This method

involves two main stages: the acylation of thiosemicarbazide with benzoyl chloride to form the

intermediate, followed by its cyclization in an alkaline medium.
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Thiosemicarbazide

Acylation

Benzoyl Chloride

1-Benzoylthiosemicarbazide
(Intermediate)

Formation of
Intermediate

Alkaline Cyclization
(e.g., NaOH)

5-Phenyl-1H-1,2,4-triazole-3-thiol

Dehydrative
Cyclization
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Preparation

Experiment

Result Analysis

Prepare bacterial/
fungal inoculum

Inoculate agar plates
with microorganism

Prepare Mueller-Hinton
Agar plates

Impregnate sterile paper discs
with test compound

Place impregnated discs
on agar surface

Incubate plates
(e.g., 37°C for 24h)

Measure the diameter of the
zone of inhibition (mm)

Compare with standard
antibiotic and control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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